Cas no 914349-41-0 (Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate)

Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate structure
914349-41-0 structure
Product Name:Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate
CAS No:914349-41-0
MF:C14H16INO2
MW:357.186816215515
CID:4821104
Update Time:2025-09-23

Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate
    • 3-IODO-6-METHYLINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 3-Iodo-6-methylindole, N-BOC protected
    • Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate
    • Inchi: 1S/C14H16INO2/c1-9-5-6-10-11(15)8-16(12(10)7-9)13(17)18-14(2,3)4/h5-8H,1-4H3
    • InChI Key: KIHASEWODMZAEI-UHFFFAOYSA-N
    • SMILES: IC1=CN(C(=O)OC(C)(C)C)C2C=C(C)C=CC=21

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 326
  • XLogP3: 4.3
  • Topological Polar Surface Area: 31.2

Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate Pricemore >>

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